Cas no 30359-71-8 (1,3,5-Triazine-2,4-diamine,N2-phenyl-6-(tribromomethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,N2-phenyl-6-(tribromomethyl)-
• CAS No: 30359-71-8
• MF: C₁₀H₈Br₃N₅
• MW: 437.916018486023
• CID: 321282
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,N2-phenyl-6-(tribromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2-phenyl-6-(tribromomethyl)-
• 1,3,5-Triazine-2,4-diamine, N2-phenyl-6-(tribromomethyl)-

• Inchi： 1S/C10H8Br3N5/c11-10(12,13)7-16-8(14)18-9(17-7)15-6-4-2-1-3-5-6/h1-5H,(H3,14,15,16,17,18)
• InChI Key： UOSVUALBKNJMKW-UHFFFAOYSA-N
• SMILES： N1=C(C(Br)(Br)Br)N=C(N)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 434.83304
• Monoisotopic Mass: 434.833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• Density: 2.255
• Boiling Point: 499.1°Cat760mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.784
• PSA: 76.72
• pka: 3.36±0.10(Predicted)